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Compound of Interest

Compound Name: Chromotrope FB

Cat. No.: B12423100 Get Quote

An In-depth Technical Guide to Chromotrope FB and Its Synonyms in Scientific Literature

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical nomenclature is paramount. This guide provides a comprehensive overview of

Chromotrope FB, a widely used synthetic azo dye, and its various synonyms encountered in

scientific and commercial literature. This document aims to clarify the nomenclature, provide

key quantitative data, and outline relevant experimental contexts.

Nomenclature and Identification
Chromotrope FB is known by a multitude of names, which can often lead to confusion when

consulting different sources. The following table summarizes the primary synonyms and

identifiers for this compound, facilitating cross-referencing across diverse datasets and

publications.
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Identifier Type Identifier Source

Common Name Chromotrope FB

Synonym Acid Red 14 [1]

Synonym Azorubine [1]

Synonym Carmoisine [1]

Synonym Mordant Blue 79

IUPAC Name

disodium 4-hydroxy-3-[(E)-(4-

sulfonato-1-

naphthyl)diazenyl]naphthalene

-1-sulfonate

[1]

Systematic Name

Disodium 4-hydroxy-3-[(4-

sulfo-1-naphthalenyl)azo]-1-

naphthalenesulfonate

Colour Index (C.I.) Name C.I. 14720 [1][2]

CAS Number 3567-69-9 [1]

E Number (Food Additive) E122 [1]

Other Synonyms

Food Red 3, Azorubin S,

Brillantcarmoisin O, Azo

Rubine, Brilliant Crimson Red,

Carmoisine B, Cilefa Rubine R,

Crimson 2EMBL, Crimson

EMBL, Diadem Chrome Blue

G, Diadem Chrome Blue R,

Edicol Supra Carmoisine W,

Edicol Supra Carmoisine WS,

Eniacid Brilliant Rubine 3B

[1][3]

Physicochemical Data
The following table presents key quantitative data for Chromotrope FB, essential for

experimental design and data interpretation in research and development.
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Property Value Source

Molecular Formula C₂₀H₁₂N₂Na₂O₇S₂ [1][4]

Molecular Weight 502.43 g/mol

Appearance
Red to maroon powder or

reddish-brown crystals
[1][4]

Melting Point >300 °C (decomposes) [1]

Solubility in Water 120 g/L [1]

Absorption Maxima (λmax)
515 nm (primary), 383 nm

(secondary) in water

Molar Extinction Coefficient (ε)
≥14,500 L·mol⁻¹·cm⁻¹ at 513-

519 nm (in H₂O at 0.03 g/L)

Experimental Protocols and Applications
Chromotrope FB and its synonyms find application in various scientific domains, from

histology to analytical chemistry.

Histological Staining
While specific detailed protocols are proprietary and vary by application, Chromotrope FB is

utilized in diagnostic assays, hematology, and histology. Its anionic nature allows it to bind to

positively charged components within biological tissues.

Manufacturing Method
The synthesis of Chromotrope FB involves a standard azo coupling reaction:

Diazotization: 4-Aminonaphthalene-1-sulfonic acid is diazotized using sodium nitrite and a

strong acid (e.g., hydrochloric acid) at low temperatures.

Coupling: The resulting diazonium salt is then coupled with 4-Hydroxynaphthalene-1-sulfonic

acid under alkaline conditions to yield the final Chromotrope FB dye.[2][5]
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Analytical Standard
Carmoisine (a synonym for Chromotrope FB) is employed as an analytical reference standard

for the quantification of this analyte in food samples using techniques such as

spectrophotometry and high-performance liquid chromatography (HPLC).

Visualizing the Nomenclature
The following diagram illustrates the relationship between the primary name, Chromotrope
FB, and its most common synonyms and key identifiers.
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Common Synonyms

Chemical & Regulatory Identifiers

Systematic Name

Chromotrope FB

Acid Red 14

is also known as

Azorubine

is also known as

Carmoisine

is also known as

Mordant Blue 79

is also known as

C.I. 14720

is identified by

CAS: 3567-69-9

is identified by

E Number: E122

is identified by

Disodium 4-hydroxy-3-[(4-sulfo-1-naphthalenyl)azo]-1-naphthalenesulfonate

is systematically named

Click to download full resolution via product page

Caption: Relationship between Chromotrope FB and its synonyms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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